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For Researchers, Scientists, and Drug Development Professionals

Anhydrous copper(ll) acetate serves as a versatile and efficient catalyst in a variety of organic
transformations, facilitating the formation of carbon-carbon and carbon-heteroatom bonds. Its
utility is highlighted in key reactions such as the Eglinton coupling of terminal alkynes, the
Chan-Lam N-arylation of indoles, and the Ullmann-type C-O coupling of phenols. These
methodologies are crucial in the synthesis of complex organic molecules, including
pharmaceuticals, natural products, and advanced materials.

C-C Bond Formation: The Eglinton Coupling of
Terminal Alkynes

The Eglinton coupling is an oxidative dimerization of terminal alkynes that utilizes a
stoichiometric amount of a copper(ll) salt, such as anhydrous copper(ll) acetate, in a
coordinating solvent like pyridine.[1][2][3] This reaction provides a straightforward route to
symmetrical 1,3-diynes, which are valuable building blocks in materials science and the
synthesis of natural products.[1][3]
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Experimental Protocol: Synthesis of 1,4-Diphenylbuta-

1,3-diyne

Materials:

e Phenylacetylene (1.0 mmol, 102 mg)

e Anhydrous Copper(ll) Acetate (1.5 mmol, 272 mg)

e Pyridine (10 mL)

o Methanol

e Dichloromethane (DCM)

e Saturated aqueous solution of ammonium chloride

e Anhydrous magnesium sulfate
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e Round-bottom flask (50 mL)

e Magnetic stirrer

o Standard glassware for extraction and filtration
Procedure:

» To a 50 mL round-bottom flask equipped with a magnetic stirrer, add anhydrous copper(Il)
acetate (1.5 mmol, 272 mg) and pyridine (10 mL).

« Stir the mixture at room temperature until the copper(ll) acetate dissolves, resulting in a deep
blue solution.

e Add phenylacetylene (1.0 mmol, 102 mg) to the solution.

 Stir the reaction mixture at room temperature for 4 hours. The progress of the reaction can
be monitored by thin-layer chromatography (TLC).

e Upon completion of the reaction, pour the mixture into a saturated aqueous solution of
ammonium chloride (50 mL) and extract with dichloromethane (3 x 20 mL).

e Combine the organic layers and wash with water (2 x 20 mL) and brine (20 mL).

o Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate the solvent
under reduced pressure.

e The crude product is purified by recrystallization from methanol to afford 1,4-diphenylbuta-
1,3-diyne as a crystalline solid.

Experimental Workflow
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
Suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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